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Compound of Interest

Compound Name: (5-Methylpyridin-3-yl)methanol

Cat. No.: B025313 Get Quote

An In-depth Technical Guide to (5-Methylpyridin-3-yl)methanol

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and applications of (5-Methylpyridin-3-yl)methanol, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Identification
(5-Methylpyridin-3-yl)methanol is a substituted pyridine derivative. It features a pyridine ring

with a methyl group at the 5-position and a hydroxymethyl group at the 3-position. This

substitution pattern imparts specific chemical properties that make it a valuable intermediate in

various synthetic applications.
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Identifier Value

CAS Number 102074-19-1[1]

Molecular Formula C7H9NO

Molecular Weight 123.15 g/mol [2]

IUPAC Name (5-methylpyridin-3-yl)methanol

Synonyms

3-HYDROXYMETHYL-5-METHYLPYRIDINE,

(5-METHYL-3-PYRIDINYL)METHANOL, 5-

METHYL-3-PYRIDINEMETHANOL[3]

InChI
1S/C7H9NO/c1-6-2-7(5-9)4-8-3-6/h2-

4,9H,5H2,1H3

InChI Key MRQAYFYTWNIVFN-UHFFFAOYSA-N

SMILES CC1=CC(=CN=C1)CO

Physicochemical Properties
The compound is typically available as a light yellow, low-melting crystal or a liquid at room

temperature.[3]

Property Value

Physical Form Liquid or light yellow low melting crystal[3]

Purity ≥95%[3]

Storage Temperature Room temperature, under an inert atmosphere

Synthesis and Reactivity
Synthesis Protocols
(5-Methylpyridin-3-yl)methanol can be synthesized through various routes. A common

laboratory-scale and industrial method involves the reduction of a corresponding carbonyl

compound.
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Method 1: Reduction of Methyl 5-methylnicotinate[1]

This protocol involves the preparation of a reducing agent solution (Solution B) followed by the

reduction of the starting ester.

Preparation of Reducing Agent (Solution B):

Mix magnesium chloride, potassium borohydride, and tetrahydrofuran (THF) in a molar

ratio of 2:2:1.

Heat the mixture to 67°C and reflux for 2 hours.

Cool the mixture to room temperature to obtain Solution B.

Reduction Reaction:

Dissolve methyl 5-methylnicotinate in THF and adjust the temperature to 40°C.

Slowly add Solution B dropwise over 1.3 hours.

Continue stirring and maintain the reaction at 40°C for an additional hour.

Work-up and Purification:

Cool the reaction mixture to room temperature.

Quench the reaction by adding methanol.

Remove THF and methanol by rotary evaporation at 40°C.

Add water to the concentrate and perform three extractions with ethyl acetate.

Combine the ethyl acetate phases and dry with anhydrous sodium sulfate.

Filter and remove the ethyl acetate by rotary evaporation to yield the final product.

Method 2: Reduction of 5-methylpyridine-3-carboxaldehyde[4]

A more direct synthesis involves the reduction of the corresponding aldehyde.
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Reaction Setup:

Dissolve 5-methylpyridine-3-carboxaldehyde in a suitable solvent, such as methanol.

Cool the solution in an ice bath.

Reduction:

Slowly add a reducing agent, such as sodium borohydride (NaBH4), to the solution while

maintaining a controlled temperature.

Purification:

After the reaction is complete, the product is typically isolated and purified. For the

hydrochloride salt, the resulting alcohol is treated with hydrochloric acid followed by

crystallization.[4]

Chemical Reactivity
(5-Methylpyridin-3-yl)methanol exhibits reactivity characteristic of both a pyridine derivative

and a primary alcohol.

Oxidation: The primary alcohol group can be oxidized to form the corresponding aldehyde (5-

methylpyridine-3-carboxaldehyde) or carboxylic acid (5-methylnicotinic acid) using common

oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).[4]

Substitution: The hydroxyl group can undergo nucleophilic substitution reactions. For

instance, it can be replaced by other functional groups using reagents such as alkyl halides

or acyl chlorides.[4]

Applications in Research and Development
(5-Methylpyridin-3-yl)methanol serves as a key building block in several areas of chemical

and pharmaceutical research.

Organic Synthesis: It is a versatile intermediate for the synthesis of more complex organic

molecules.[4]
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Medicinal Chemistry: The pyridine motif is a common scaffold in many biologically active

compounds. This molecule is used in the development of new pharmaceuticals.[4] Its

structural uniqueness, with both a methyl and a hydroxymethyl group on the pyridine ring,

provides distinct chemical properties for designing molecules that can interact with biological

targets.[4]

Material Science: It can be incorporated into the synthesis of novel materials with specific

properties.[4]

Visualized Synthesis Workflow
The following diagram illustrates the synthesis of (5-Methylpyridin-3-yl)methanol from methyl

5-methylnicotinate.
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Quench with MethanolCool to RT Rotary Evaporation
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Caption: Synthesis of (5-Methylpyridin-3-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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